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Compound of Interest

Compound Name: Nicametate

Cat. No.: B1219050

An In-depth Technical Guide to Nicametate Citrate: Chemical Structure, Properties, and
Mechanism of Action

Executive Summary

Nicametate citrate (CAS: 1641-74-3) is a peripheral vasodilator agent recognized for its
efficacy in improving microcirculation and cellular metabolism.[1][2] It is the citrate salt of
Nicametate, which is the 2-(diethylamino)ethyl ester of nicotinic acid.[3][4] The compound's
primary pharmacological actions are attributed to its in-vivo hydrolysis, yielding nicotinic acid, a
known vasodilator, and diethylaminoethanol, a cholinergic agent.[4] This guide provides a
comprehensive overview of its chemical structure, physicochemical properties, synthesis, and
multifaceted mechanism of action, tailored for researchers and drug development
professionals.

Chemical Identity and Physicochemical Properties

Nicametate citrate is a salt composed of the active moiety, Nicametate, and citric acid ina 1:1
molar ratio.[5][6] This salt formation enhances the compound's stability and solubility. A
monohydrate form has also been identified.[7]

Chemical Structure and Identifiers

The core structure consists of a pyridine ring from nicotinic acid, ester-linked to a diethylamino
ethanol group, which is then ionically bonded to a citrate molecule. The compound is achiral.[8]
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Table 1: Chemical Identifiers for Nicametate Citrate

Identifier Value Citation

2-(diethylamino)ethyl
pyridine-3-carboxylate;2-

IUPAC Name [3][6]
hydroxypropane-1,2,3-

tricarboxylic acid

CAS Number 1641-74-3 [3][5][8]
Molecular Formula C1sH26N209 [31[5][6]
Molecular Weight 414.41 g/mol [5][6][8][10]

CCN(CC)CCOC(=0)C1=CN=

Canonical SMILES CC=C1.C(C(=0)0)C(CC(=0)0  [3]
)(C(=0)0)O
IABBAGAOMDWOCW-

InChl Key [31I5118]

UHFFFAOYSA-N

| Synonyms | Euclidan, Provasan, Soclidan, Nicametate dihydrogen citrate |[3][6][11] |

Physicochemical Data

The compound presents as a white crystalline powder and is soluble in water.[11][12] Detailed
experimental data on properties like melting point are not consistently available in the literature;
however, some predicted data for the base molecule exists.

Table 2: Physicochemical Properties of Nicametate Citrate
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Property Value Notes Citation
] White crystalline
Physical State [11][12]
powder
Solubility Soluble in water [11]

N ) Predicted for
Boiling Point 311.9°C at 760 mmHg ] [12]
Nicametate base

] Predicted for
Flash Point 142.4°C ] [12]
Nicametate base

| Storage | Cool, dry, dark place. 0-4°C (short-term), -20°C (long-term) | |[5] |

Synthesis and Manufacturing

While industrial-scale synthesis protocols are proprietary, the synthesis of Nicametate citrate
can be inferred from standard organic chemistry principles and generally involves a two-step
process.

General Synthesis Protocol

 Esterification: Nicametate base is first synthesized via the esterification of nicotinic acid
(pyridine-3-carboxylic acid) with 2-(diethylamino)ethanol. This reaction is typically facilitated
by a dehydrating or coupling agent, such as thionyl chloride (SOCIz) or a carbodiimide like
DCC, to drive the formation of the ester bond.[4]

o Salt Formation: The purified Nicametate base is then neutralized with an equimolar amount
of citric acid in a suitable solvent. The final Nicametate citrate salt is subsequently isolated
through crystallization, followed by washing and drying.[3]
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Step 1: Nicametate Base Synthesis

Nicotinic Acid 2-(Diethylamino)ethanol

'

Esterification
(Coupling Agent, e.g., DCC)

i Step 2: Salt Formation

Nicametate (Base) Citric Acid

:

Neutralization Reaction
(in Solvent)

:

Crystallization & Isolation

Nicametate Citrate (Final Product)
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Metabolic Pathway

3 R ATP Production
Precursor for Synthesis Respiratory Coenzymes Acts as Hydrogen Acceptor Drives Synthesis (Cellular Energy)
(Nicotinic Acid) (NAD+/NADP+) Electron Transport Chain (ETC)
Provides Electrons
Metabolic Substrates Final Electron Acceptor
(e.g., Glucose)

Oxygen (02)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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